Cas no 17303-67-2 (2H-Pyran-2-one,5,6-dihydro-6-[(1E)-2-phenylethenyl]-, (6R)-)

2H-Pyran-2-one,5,6-dihydro-6-[(1E)-2-phenylethenyl]-, (6R)- structure

17303-67-2 structure

Product name:2H-Pyran-2-one,5,6-dihydro-6-[(1E)-2-phenylethenyl]-, (6R)-

CAS No:17303-67-2

MF:C₁₃H₁₂O₂

MW:200.23318

CID:188499

PubChem ID:6440856

2H-Pyran-2-one,5,6-dihydro-6-[(1E)-2-phenylethenyl]-, (6R)- Chemical and Physical Properties

Names and Identifiers

- 2H-Pyran-2-one,5,6-dihydro-6-[(1E)-2-phenylethenyl]-, (6R)-
- (R)-(+)-goniothalamin
- Goniothalamin
- (6R)-(+)-Goniothalamin
- (6R)-6-[(E)-2-phenylethenyl]-5,6-dihydro-2H-pyran-2-one
- 2H-Pyran-2-one, 5,6-dihydro-6-(2-phenylethenyl)-, (S-(E))- (9CI)
- 2H-Pyran-2-one, 5,6-dihydro-6-styryl-, (5S)-(+)-
- CCRIS 9005
- Goniothalamine
- (R)-Goniothalamin
- (6R)-(+)-5,6-Dihydro-6-styryl-2-pyrone
- [ "(R)-(+)-Goniothalamin" ]
- (6R)-6α-[(E)-Styryl]-5,6-dihydro-2H-pyran-2-one
- [R,(+)]-5,6-Dihydro-6α-[(E)-2-phenylethenyl]-2H-pyran-2-one
- (2R)-2-[(E)-styryl]-2,3-dihydropyran-6-one
- 22639-28-7
- 2H-Pyran-2-one, 5,6-dihydro-6-[(E)-2-phenylethenyl]-, (6R)-
- NSC104956
- SCHEMBL12444498
- DTXSID801035678
- FS-9350
- HY-N3968
- 2H-Pyran-2-one, 5,6-dihydro-6-(2-phenylethenyl)-, (S-(E))-
- UNII-34W9GO6B2Z
- STYRYLDIHYDROPYRAN
- Q27256393
- 17303-67-2
- (2R)-2-[(E)-2-phenylethenyl]-2,3-dihydropyran-6-one
- AKOS032948430
- CHEMBL464443
- (6R)-6.ALPHA.-((E)-STYRYL)-5,6-DIHYDRO-2H-PYRAN-2-ONE
- NSC-104956
- (6R)-6-[(1E)-2-phenylethenyl]-5,6-dihydro-2H-pyran-2-one
- 34W9GO6B2Z
- CS-0024535
- (+)-Goniothalamin
- (+) goniothalamin
- DA-59590
- 2H-Pyran-2-one, 5,6-dihydro-6-(2-phenylethenyl)-, (S-(E))-(9CI)
- (2R)-2-((E)-2-phenylethenyl)-2,3-dihydropyran-6-one
- G77016
- (6R)-6ALPHA-((E)-STYRYL)-5,6-DIHYDRO-2H-PYRAN-2-ONE
- Inchi： InChI=1S/C13H12O2/c14-13-8-4-7-12(15-13)10-9-11-5-2-1-3-6-11/h1-6,8-10,12H,7H2/b10-9+/t12-/m1/s1
- InChI Key： RLGHFVLWYYVMQZ-BZYZDCJZSA-N
- SMILES： O=C1C=CC[C@H](/C=C/C2C=CC=CC=2)O1

Computed Properties

Exact Mass: 200.08376
Monoisotopic Mass: 200.08373
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3
XLogP3: 2.9

Experimental Properties

Color/Form: Powder
Density: 1.21
Boiling Point: 386°Cat760mmHg
Flash Point: 162.2°C
Refractive Index: 1.668
PSA: 26.3
LogP: 2.57150
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2H-Pyran-2-one,5,6-dihydro-6-[(1E)-2-phenylethenyl]-, (6R)- Security Information

Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

2H-Pyran-2-one,5,6-dihydro-6-[(1E)-2-phenylethenyl]-, (6R)- Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4160-1 mg	Goniothalamin	17303-67-2		1mg	￥1635.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	G79190-5mg	(R)-(+)-goniothalamin	17303-67-2	,HPLC≥98%	5mg	¥3200.0	2023-09-07
A2B Chem LLC	AE93477-1mg	Goniothalamin	17303-67-2	98%	1mg	$1185.00	2024-04-20
A2B Chem LLC	AE93477-5mg	Goniothalamin	17303-67-2	98%	5mg	$1564.00	2024-01-03
Ambeed	A311132-5mg	Goniothalamin	17303-67-2	98+%	5mg	$384.0	2025-02-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN4160-1mg	Goniothalamin	17303-67-2	98%	1mg	￥ 1635	2023-09-07
1PlusChem	1P00ALDX-1mg	goniothalamin	17303-67-2	98%	1mg	$1353.00	2024-06-19